Cas no 2060024-98-6 (8-(3-hydroxyphenyl)-6-azaspiro3.4octan-5-one)

• Product Name: 8-(3-hydroxyphenyl)-6-azaspiro3.4octan-5-one
• CAS No: 2060024-98-6
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD30487321
• CID: 5222095
• PubChem ID: 137702371
• Update Time: 2025-10-30

8-(3-hydroxyphenyl)-6-azaspiro3.4octan-5-one Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.4]octan-5-one, 8-(3-hydroxyphenyl)-
• 8-(3-hydroxyphenyl)-6-azaspiro3.4octan-5-one

• MDL： MFCD30487321
• Inchi： 1S/C13H15NO2/c15-10-4-1-3-9(7-10)11-8-14-12(16)13(11)5-2-6-13/h1,3-4,7,11,15H,2,5-6,8H2,(H,14,16)
• InChI Key： DSNWRZRFCZHVOM-UHFFFAOYSA-N
• SMILES： C1C2(C(C3=CC=CC(O)=C3)CNC2=O)CC1

Additional information on 8-(3-hydroxyphenyl)-6-azaspiro3.4octan-5-one

Comprehensive Overview of 8-(3-hydroxyphenyl)-6-azaspiro[3.4]octan-5-one (CAS No. 2060024-98-6)

The compound 8-(3-hydroxyphenyl)-6-azaspiro[3.4]octan-5-one (CAS No. 2060024-98-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its spirocyclic framework and hydroxyphenyl moiety make it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly focusing on its potential applications in neurodegenerative diseases and mood disorders, aligning with current trends in precision medicine and personalized healthcare.

One of the key features of 8-(3-hydroxyphenyl)-6-azaspiro[3.4]octan-5-one is its rigid spirocyclic structure, which enhances its binding affinity to specific biological targets. This property is particularly relevant in the context of GPCR (G-protein-coupled receptor) modulation, a hot topic in modern pharmacology. The compound's hydroxyl group further contributes to its solubility and bioavailability, making it a viable candidate for oral drug formulations. These attributes have led to its inclusion in high-throughput screening programs aimed at identifying novel neuromodulators.

In recent years, the scientific community has shown growing interest in spirocyclic compounds due to their three-dimensional complexity and diverse pharmacological profiles. 8-(3-hydroxyphenyl)-6-azaspiro[3.4]octan-5-one exemplifies this trend, as its unique scaffold offers opportunities for structure-activity relationship (SAR) studies. Researchers are particularly intrigued by its potential role in addressing treatment-resistant depression and cognitive impairment, two areas where current therapies often fall short. This aligns with the broader demand for next-generation psychotropics that minimize side effects while maximizing efficacy.

The synthesis of 8-(3-hydroxyphenyl)-6-azaspiro[3.4]octan-5-one involves sophisticated organic chemistry techniques, including catalytic asymmetric synthesis and ring-closing metathesis. These methods are critical for achieving the high enantiomeric purity required for pharmaceutical applications. The compound's chiral centers and steric constraints present both challenges and opportunities for medicinal chemists, making it a subject of ongoing process optimization research. Such efforts are essential for scaling up production while maintaining cost-effectiveness, a priority for the biopharmaceutical industry.

From a drug metabolism perspective, 8-(3-hydroxyphenyl)-6-azaspiro[3.4]octan-5-one exhibits favorable pharmacokinetic properties, including moderate plasma protein binding and blood-brain barrier permeability. These characteristics are crucial for its potential use in CNS-targeted therapies, a rapidly expanding market driven by the global rise in mental health awareness. Additionally, its metabolic stability reduces the likelihood of drug-drug interactions, a common concern in polypharmacy scenarios, particularly among elderly populations.

The compound's mechanism of action is believed to involve allosteric modulation of neurotransmitter receptors, a cutting-edge approach in neuropharmacology. This distinguishes it from traditional orthosteric ligands and positions it as a potential first-in-class therapeutic. Its selective receptor engagement could pave the way for treatments with fewer off-target effects, addressing a major unmet need in precision psychiatry. These aspects make 8-(3-hydroxyphenyl)-6-azaspiro[3.4]octan-5-one a compelling subject for both academic and industrial research.

In the context of intellectual property, 8-(3-hydroxyphenyl)-6-azaspiro[3.4]octan-5-one represents a valuable chemical entity with multiple patentable features. Its novel structure and potential therapeutic applications have led to active patent filings in major pharmaceutical markets. This reflects the growing commercial interest in innovative small molecules that can address complex medical challenges, particularly in the neurotherapeutics space where innovation premiums are high.

Looking ahead, the development of 8-(3-hydroxyphenyl)-6-azaspiro[3.4]octan-5-one will likely focus on translational research bridging in vitro findings with clinical outcomes. The compound's progress through preclinical studies will be closely watched by investors and researchers alike, as it embodies the convergence of medicinal chemistry and neuroscience. With the pharmaceutical industry's increasing emphasis on targeted therapies, this molecule stands as a testament to the power of rational drug design in addressing some of medicine's most persistent challenges.